Cas no 1212438-44-2 (cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine)
cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine Chemical and Physical Properties
Names and Identifiers
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- (3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine
- 1H-Pyrrolo[3,4-b]indolizine, decahydro-, (3aR,9aR)-rel-
- cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine
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- MDL: MFCD12912736
- Inchi: 1S/C10H18N2/c1-2-4-12-9(3-1)5-8-6-11-7-10(8)12/h8-11H,1-7H2/t8-,9?,10+/m0/s1
- InChI Key: YYTQFUQKFQENQE-DJBFQZMMSA-N
- SMILES: N12CCCCC1C[C@H]1CNC[C@@H]21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- XLogP3: 1
- Topological Polar Surface Area: 15.3
cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-35054-0.05g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 0.05g |
$828.0 | 2023-09-03 | ||
| Enamine | EN300-35054-0.1g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 0.1g |
$1081.0 | 2023-09-03 | ||
| Enamine | EN300-35054-0.25g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 0.25g |
$1543.0 | 2023-09-03 | ||
| Enamine | EN300-35054-0.5g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 0.5g |
$2432.0 | 2023-09-03 | ||
| Enamine | EN300-35054-1.0g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 1.0g |
$3119.0 | 2023-02-13 | ||
| Enamine | EN300-35054-2.5g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 2.5g |
$6112.0 | 2023-09-03 | ||
| Enamine | EN300-35054-5.0g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 5.0g |
$9043.0 | 2023-02-13 | ||
| Enamine | EN300-35054-10.0g |
(3aS,9aS)-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 10.0g |
$13409.0 | 2023-02-13 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4319-100MG |
cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 95% | 100MG |
¥ 1,320.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4319-250MG |
cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine |
1212438-44-2 | 95% | 250MG |
¥ 2,105.00 | 2023-04-06 |
cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on cis-2,3,3a,4,4a,5,6,7,8,9a-decahydro-1H-pyrrolo[3,4-b]indolizine
Cis-2,3,3a,4,4a,5,6,7,8,9a-Decahydro-1H-Pyrrolo[3,4-b]Indolizine: A Comprehensive Overview
Cis-2,3,3a,4,4a,5,6,7,8,9a-Decahydro-1H-pyrrolo[3,4-b]indolizine is a complex bicyclic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and materials science. This compound is identified by its CAS Registry Number 1212438-44-2, which uniquely identifies it in scientific literature and regulatory databases. The molecule belongs to the class of polycyclic aromatic hydrocarbons (PAHs), but its specific bicyclic structure sets it apart from more common PAHs like naphthalene or anthracene.
The pyrroloindolizine framework of this compound is characterized by a fused indole and pyrrole ring system. The "cis" designation in its name refers to the stereochemistry of the substituents on the bicyclic system. This stereochemistry plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in such systems for applications ranging from drug design to advanced materials.
One of the most intriguing aspects of cis-2,3,3a...indolizine is its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing supramolecular assemblies and functional materials. For instance, its rigid bicyclic structure can serve as a scaffold for incorporating functional groups that enable specific electronic or optical properties. This has led to applications in organic electronics and photonics.
Recent advancements in synthetic methodology have made it possible to prepare cis-2,3...indolizine with greater precision and efficiency. Traditional synthesis routes often involved multi-step processes with low yields due to the complexity of the target molecule. However, modern approaches leveraging transition metal catalysis and directed metallation have significantly improved both yield and purity. These improvements are critical for scaling up production for industrial applications.
In terms of physical properties, cis-2...indolizine exhibits a high degree of thermal stability and mechanical robustness due to its rigid bicyclic framework. These properties make it an attractive candidate for high-performance materials such as thermoplastics or advanced composites. Additionally, its electronic properties—such as bandgap modulation—have been explored for use in organic semiconductors and light-emitting diodes (OLEDs).
The compound's optical properties are another area of active research. Its absorption and emission characteristics can be tuned by modifying substituents on the bicyclic system. This tunability opens up possibilities for applications in sensing technologies and bioimaging agents. For example, derivatives of this compound have been investigated as fluorescent probes for detecting metal ions or monitoring biochemical processes.
From an environmental standpoint, cis-...indolizine has shown promise as a component in degradable polymers due to its ability to undergo controlled degradation under specific conditions. This aligns with current trends toward sustainable materials development and circular economy principles.
In summary, cis-2...indolizine (CAS No: 1212438-44-2) is a versatile compound with a rich structural framework that enables diverse applications across multiple disciplines. Its synthesis has been optimized through cutting-edge methodologies while ongoing research continues to uncover new functional properties that expand its utility in both academic and industrial settings.
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